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Compound of Interest

Compound Name:

5-(N-tert-

Butoxycarbonylamino)salicylic

Acid

Cat. No.: B017173 Get Quote

Essential Safety and Handling Guide for 5-(N-tert-
Butoxycarbonylamino)salicylic Acid
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 5-(N-tert-Butoxycarbonylamino)salicylic Acid
(CAS No. 135321-95-8). The following procedures are based on best practices for handling

similar chemical compounds and should be supplemented by a thorough internal risk

assessment.

Chemical Properties and Hazards
While a specific Safety Data Sheet (SDS) for 5-(N-tert-Butoxycarbonylamino)salicylic Acid
is not readily available, data from related compounds like salicylic acid and 5-aminosalicylic

acid can inform safe handling procedures. It is a pinky-grey solid with a molecular formula of

C12H15NO5 and a melting point of 279-280°C.[1][2][3] It is slightly soluble in dioxane, DMSO,

and methanol.[1][2][3]

Potential Hazards (Inferred from Related Compounds):

Harmful if swallowed.[4]

Causes skin irritation.[4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b017173?utm_src=pdf-interest
https://www.benchchem.com/product/b017173?utm_src=pdf-body
https://www.benchchem.com/product/b017173?utm_src=pdf-body
https://www.benchchem.com/product/b017173?utm_src=pdf-body
https://www.benchchem.com/product/b017173?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.usbio.net/biochemicals/B8996-22/5-/data-sheet
https://www.usbio.net/biochemicals/B8996-22/5NtertButoxycarbonylaminosalicylic-Acid
https://www.lookchem.com/404.htm
https://www.usbio.net/biochemicals/B8996-22/5-/data-sheet
https://www.usbio.net/biochemicals/B8996-22/5NtertButoxycarbonylaminosalicylic-Acid
https://cdn.caymanchem.com/cdn/msds/70265m.pdf
https://cdn.caymanchem.com/cdn/msds/70265m.pdf
https://www.tcichemicals.com/HK/en/sds/A2291_CN_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Causes serious eye irritation.[4][5]

May cause respiratory irritation.[4]

May cause an allergic skin reaction.[4]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure. The following table

summarizes the recommended PPE for handling 5-(N-tert-Butoxycarbonylamino)salicylic
Acid.

Body Part
Personal Protective

Equipment
Specifications

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield may be necessary for

splash hazards.

Must comply with EN 166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.[6]

Hands Chemical-resistant gloves.

Nitrile or neoprene gloves are

recommended. Dispose of

contaminated gloves after use.

[6]

Respiratory
Air-purifying respirator with a

particulate filter.

A NIOSH-approved respirator

is necessary if ventilation is

inadequate or when handling

large quantities that may

generate dust.[6][7]

Body Laboratory coat.
Provides a barrier against

accidental skin contact.[6]

Operational Plan: Step-by-Step Handling Procedures
Adherence to a standardized operational plan minimizes risks. The following guide outlines the

safe handling of 5-(N-tert-Butoxycarbonylamino)salicylic Acid from receipt to disposal.
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Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents, strong bases, and iron compounds.[8]

Keep the container tightly closed. Short-term storage at room temperature is acceptable,

but long-term storage is recommended at -20°C.[2][3]

Handling and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[6]

Don the appropriate PPE as outlined in the table above.

Avoid the formation of dust and aerosols.[6]

When weighing the solid, use a balance with a draft shield.

If preparing a solution, slowly add the compound to the solvent to avoid splashing.

Emergency Plan: Handling Spills:

Evacuation and Notification: Evacuate non-essential personnel from the immediate spill

area and notify the laboratory supervisor or safety officer.[6]

Containment and Cleanup: For solid spills, gently sweep or vacuum the material, avoiding

dust generation.[6] Place the collected material into a suitable, labeled container for

disposal.[6] Clean the spill area with a damp cloth, and place all contaminated cleaning

materials into the waste container.[6]

Disposal Plan
Proper disposal of 5-(N-tert-Butoxycarbonylamino)salicylic Acid and contaminated

materials is essential to prevent environmental contamination and ensure regulatory

compliance.
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Waste Chemical: Dispose of as hazardous waste. Follow all local, state, and federal

regulations.

Contaminated PPE: Contaminated gloves and other disposable PPE should be placed in a

designated hazardous waste container.[6] Follow institutional guidelines for the disposal of

contaminated lab coats.[6]

Empty Containers: Retain product residue and dispose of empty containers in the same

manner as the chemical waste.

Visual Safety Workflows
The following diagrams illustrate the key safety and handling procedures for 5-(N-tert-
Butoxycarbonylamino)salicylic Acid.

Preparation Handling Cleanup & Disposal
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Caption: A logical workflow for the safe handling of 5-(N-tert-Butoxycarbonylamino)salicylic
Acid.
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Caption: The relationship between hazards, required PPE, and safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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